2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(2,4-dichloroanilino)acrylaldehyde O-methyloxime

• IUPAC Name: (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(2,4-dichlorophenyl)imino-N-methoxyprop-1-en-1-amine
• InChI: InChI=1S/C16H11Cl3F3N3O/c1-26-25-7-9(6-23-14-3-2-11(17)5-12(14)18)15-13(19)4-10(8-24-15)16(20,21)22/h2-8,25H,1H3/b9-7+,23-6?
• InChI Key: HCGYXKSFDAAFLD-SKWFJSKVSA-N
• Canonical SMILES: CONC=C(C=NC1=C(C=C(C=C1)Cl)Cl)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: CON/C=C(\C=NC1=C(C=C(C=C1)Cl)Cl)/C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C16H11Cl3F3N3O
• Molecular Weight: 424.6 g/mol

Description

2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(2,4-dichloroanilino)acrylaldehyde O-methyloxime is a useful research compound. Its molecular formula is C16H11Cl3F3N3O and its molecular weight is 424.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Antibacterial and Anticancer Activities

A study by Bondock and Gieman (2015) demonstrated the synthesis of various chemical compounds, including pyridones and coumarins, through complex chemical reactions. Some of these compounds exhibited potent antibacterial activity against Staphylococcus aureus and showed broad anticancer activities against multiple tumor cell lines. This indicates the potential of such chemical structures in developing new antimicrobial and anticancer therapies (Bondock & Gieman, 2015).

Role in Organic Synthesis

Another study by Makhseed, Hassaneen, and Elnagdi (2007) explored the synthesis of 2-(arylhydrazono)aldehydes and their subsequent chemical reactivity, leading to the creation of a variety of pyrazoles and arylazolopyrimidines. This work highlights the utility of such compounds in organic synthesis, providing pathways to new chemical entities with potential applications in pharmaceuticals and materials science (Makhseed et al., 2007).

Polymerization and Catalysis

Research by Tennyson, Wiggins, and Bielawski (2010) involved the mechanical activation of catalysts for carbon-carbon bond-forming and anionic polymerization reactions, demonstrating the versatility of pyridine-capped polymers in catalyzing chemical reactions and the synthesis of novel materials. This emphasizes the role of such chemical structures in advancing materials science, particularly in the creation of new polymers with specialized functions (Tennyson et al., 2010).

Development of Optical and Electronic Materials

A study by Barberis and Mikroyannidis (2006) focused on the synthesis and optical properties of aluminum and zinc quinolates with styryl substituents, highlighting the application of such compounds in the development of materials with specific photoluminescence properties. This research contributes to the field of optoelectronic materials, potentially useful in the manufacturing of light-emitting diodes and other electronic devices (Barberis & Mikroyannidis, 2006).

Antimicrobial Activity of Novel Compounds

El-Emary, Khalil, Ali, and El-Adasy (2005) synthesized new thiazolo[3, 2]pyridines containing the pyrazolyl moiety, which were evaluated for their antimicrobial activities. The creation of such compounds and the assessment of their biological activities are crucial for discovering new drugs and treatments for various infections (El-Emary et al., 2005).